Cas no 1216696-40-0 (Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1216696-40-0
• MF: C₁₂H₁₁BrN₂O₃
• MW: 311.131342172623
• CID: 4686642
• Update Time: 2025-06-21

Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate
• SBB053967
• ethyl 5-[(2-bromophenyl)methyl]-1,2,4-oxadiazole-3-carboxylate

• Inchi： 1S/C12H11BrN2O3/c1-2-17-12(16)11-14-10(18-15-11)7-8-5-3-4-6-9(8)13/h3-6H,2,7H2,1H3
• InChI Key： AHFAPNTUKUAHRX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC1=NC(C(=O)OCC)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate

Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 1216696-40-0): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 1216696-40-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxadiazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. In this article, we will delve into the synthesis, physical and chemical properties, and potential applications of Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate in modern drug discovery and development.

Synthesis of Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate

The synthesis of Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate typically involves a multi-step process that begins with the reaction of an appropriate carboxylic acid or its derivative with a hydrazine compound to form an intermediate hydrazide. This intermediate is then reacted with a nitrile or an isocyanate to form the oxadiazole ring. The final step involves the introduction of the ethyl ester group and the 2-bromobenzyl substituent. Recent studies have explored various synthetic routes to optimize yield and purity, including microwave-assisted synthesis and catalytic methods.

One notable synthetic route involves the condensation of ethyl 3-cyanoacrylate with 2-bromobenzaldehyde to form an intermediate imine. This imine is then cyclized in the presence of a suitable acid catalyst to yield Ethyl 5-(2-bromobenzyl)-1,2,4-oxadiazole-3-carboxylate. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields compared to conventional methods.

Physical and Chemical Properties

Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate is a white crystalline solid with a molecular weight of approximately 337.17 g/mol. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits strong UV absorption due to the presence of conjugated double bonds and aromatic rings.

The melting point of Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate is typically in the range of 80-85°C. Its chemical stability is influenced by factors such as pH and temperature. Under neutral conditions and at room temperature, the compound is stable for extended periods. However, exposure to strong acids or bases can lead to hydrolysis or degradation.

Biological Activities and Potential Applications

The biological activities of Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate have been extensively studied in recent years. One of its most promising applications is in the field of anticancer research. Studies have shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells.

The mechanism of action for Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate involves the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential. Additionally, it has been found to inhibit cell proliferation by interfering with DNA replication and repair processes.

Beyond its anticancer properties, Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Current Research Trends

The ongoing research on Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate is focused on optimizing its pharmacological properties through structural modifications and exploring its potential in combination therapy with other drugs. For instance, recent studies have investigated the synergistic effects of this compound when used in combination with conventional chemotherapeutic agents such as doxorubicin and cisplatin.

Additionally, efforts are being made to improve its bioavailability and reduce toxicity through prodrug strategies. Prodrugs are inactive derivatives that are converted into active drugs within the body through metabolic processes. By designing prodrugs of Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate, researchers aim to enhance its therapeutic index and broaden its clinical applications.

Conclusion

Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 1216696-40-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features contribute to its diverse biological activities, making it a valuable candidate for further research and development in areas such as cancer therapy and anti-inflammatory treatments. As ongoing studies continue to uncover new insights into its mechanisms of action and optimize its pharmacological properties, Ethyl 5-(2-Bromobenzyl)-1,2,4-oxadiazole-3-carboxylate holds significant promise for advancing drug discovery efforts.